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Compound of Interest

Compound Name: PCTR3

Cat. No.: B3026358 Get Quote

Researchers, scientists, and drug development professionals handling PCTR3 (Protein

Conjugates in Tissue Regeneration 3) must adhere to strict safety and disposal protocols. This

guide provides essential information for the proper disposal of PCTR3, ensuring laboratory

safety and regulatory compliance. PCTR3 is supplied as a solution in ethanol, and its disposal

must account for the hazards of both the solvent and the solute.

Key Safety Information: Before handling, users must review the complete Safety Data Sheet

(SDS) for PCTR3, which should be available through your institution's environmental health

and safety (EHS) office.[1] This material should be treated as hazardous until more information

is available.[1] Standard personal protective equipment (PPE), including chemical-resistant

gloves, safety glasses, and a lab coat, should be worn at all times.

Summary of PCTR3 Specifications
For quick reference, the following table summarizes the key quantitative data for PCTR3.
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Property Value

CAS Registry No. 1810710-69-0

Formal Name

16R-[[(2R)-2-amino-2-carboxyethyl]thio]-17S-

hydroxy-4Z,7Z,10Z,12E,14E,19Z-

docosahexaenoic acid

Molecular Formula C25H37NO5S

Formula Weight 463.6

Purity ≥96%

Supplied As A solution in ethanol

Storage Temperature -80°C

Solubility (in DMSO) Approx. 50 mg/ml

Solubility (in PBS, pH 7.2) Approx. 0.1 mg/ml

Data sourced from Cayman Chemical product information.[1]

Step-by-Step Disposal Protocol for PCTR3
The proper disposal of PCTR3 involves a multi-step process that prioritizes safety and

compliance with hazardous waste regulations.

Step 1: Consult the Safety Data Sheet (SDS) The most critical first step is to obtain and

thoroughly review the specific SDS for PCTR3 provided by the manufacturer. The SDS

contains detailed information regarding the chemical's hazards, handling, storage, and, most

importantly, its specific disposal requirements.

Step 2: Segregation of Waste PCTR3 waste, being dissolved in ethanol, is classified as

flammable hazardous waste. It must be collected in a dedicated, properly labeled hazardous

waste container. This waste stream should be kept separate from other chemical wastes,

especially from incompatible materials such as strong oxidizing agents.

Step 3: Waste Collection and Labeling
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Use a designated, leak-proof container made of a material compatible with ethanol.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

("PCTR3 in Ethanol"), and the associated hazards (e.g., "Flammable," "Toxic").

Keep the container securely closed when not in use.

Step 4: Storage of Waste Store the hazardous waste container in a designated satellite

accumulation area (SAA) that is a cool, well-ventilated location away from sources of ignition.

Follow your institution's guidelines for the maximum volume and time allowed for waste

accumulation in an SAA.

Step 5: Arrange for Professional Disposal Contact your institution's EHS department to arrange

for the pickup and disposal of the PCTR3 hazardous waste. Only licensed and certified

hazardous waste disposal companies should handle the final disposal.[2] Do not attempt to

dispose of PCTR3 or its ethanol solution down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the PCTR3 disposal procedure.
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Caption: PCTR3 Disposal Workflow Diagram.
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Experimental Protocols
While specific experimental protocols for PCTR3 are diverse and depend on the research

application, any procedure should incorporate the following safety and handling considerations

based on its formulation in ethanol:

Solvent Exchange: If the ethanol solvent needs to be replaced, this should be done in a well-

ventilated area, preferably within a chemical fume hood. A gentle stream of nitrogen can be

used to evaporate the ethanol.[1] The vial should be immediately reconstituted in the desired

solvent.

Aqueous Solutions: When preparing aqueous solutions, it is crucial to ensure that the

residual amount of the organic solvent from the stock solution is insignificant, as it may have

physiological effects.[1]

Spill Response: In the event of a small spill, absorb the material with an inert, non-

combustible absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal

as hazardous waste. For larger spills, evacuate the area and contact your institution's EHS.

By adhering to these procedures, researchers can ensure the safe handling and proper

disposal of PCTR3, minimizing risks to themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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